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Compound of Interest

Compound Name: DMA-135 hydrochloride

Cat. No.: B15568683

For research, scientific, and drug development professionals.

This document provides a detailed protocol for the preparation of a stock solution of DMA-135
hydrochloride, a known inhibitor of enterovirus 71 (EV71) internal ribosome entry site (IRES)-
dependent translation and replication.[1][2][3][4][5][6] Adherence to this protocol will ensure the
accurate and safe preparation of a concentrated stock solution for use in various in vitro and
cell-based assays.

Compound Information

It is crucial to understand the physicochemical properties of DMA-135 hydrochloride to ensure
proper handling, storage, and solution preparation.

Property Value Source
Molecular Weight 359.81 g/mol [1112][3]
Appearance Light yellow to yellow solid [1]
Solubility DMSO: = 40 mg/mL [2]

CAS Number 2237925-62-9 [1]12]

Required Materials and Equipment

Materials:
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DMA-135 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSOQO), molecular biology grade

Sterile, RNase-free microcentrifuge tubes or cryovials

Pipette tips

Equipment:

Analytical balance

Vortex mixer

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions

While specific toxicity data for DMA-135 hydrochloride is not extensively detailed, it is prudent
to handle it as a potentially hazardous compound.[7]

o Always wear appropriate PPE, including a lab coat, safety glasses, and gloves, when
handling the compound and its solutions.

e Handle the powdered form of the compound in a chemical fume hood to avoid inhalation.
o Prepare the stock solution in a well-ventilated area.

o Consult the Safety Data Sheet (SDS) for DMA-135 hydrochloride for comprehensive safety
information.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of DMA-135 hydrochloride
in DMSO. This concentration is a common starting point for subsequent dilutions for various
experimental needs.

4.1. Calculation of Required Mass:

To prepare a desired volume of a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Volume (mL) x 10 mM x 359.81 ( g/mol ) / 1000

Example for 1 mL of 10 mM stock solution:

Mass (mg) =1 mL x 10 mmol/L x 359.81 mg/mmol / 1000 mL/L = 3.5981 mg

4.2. Step-by-Step Procedure:

Weighing the Compound:
o Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh out the calculated amount of DMA-135 hydrochloride powder (e.g., 3.60
mg for a 1 mL stock) and record the exact weight.

Adding the Solvent:

o Using a calibrated micropipette, add the appropriate volume of anhydrous DMSO to the
microcentrifuge tube containing the DMA-135 hydrochloride powder. For example, for
3.60 mg of the compound, add 1 mL of DMSO to achieve a 10 mM concentration.

Dissolution:

o Tightly cap the tube and vortex the solution until the solid is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may be applied to aid dissolution if necessary, as
solubility can be enhanced with heat.[1]

Aliquotting and Storage:
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o Once the solution is clear and homogenous, aliquot the stock solution into smaller, single-
use volumes in sterile, light-protected cryovials to minimize freeze-thaw cycles.

o For long-term storage (up to 6 months), store the aliquots at -80°C.[1]
o For short-term storage (up to 1 month), store at -20°C.[1]

o Ensure the storage containers are sealed tightly to prevent moisture absorption by the
DMSO.[1]

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the DMA-135
hydrochloride stock solution.
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Workflow for DMA-135 Hydrochloride Stock Solution Preparation.
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Signaling Pathway Context

DMA-135 hydrochloride has been identified as an inhibitor of the enterovirus 71 (EV71)
internal ribosome entry site (IRES). It functions by binding to the SLII domain of the IRES,
which in turn stabilizes a ternary complex with the AUF1 protein, ultimately repressing viral
translation.[1][8]

Mechanism of Action of DMA-135 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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